Cas no 902910-04-7 (2-({3-benzyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-({3-benzyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide
• CAS No: 902910-04-7
• MF: C₂₃H₂₀N₄O₃S
• MW: 432.494903564453
• CID: 6453478
• PubChem ID: 20879155
• Update Time: 2025-05-19

2-({3-benzyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-benzyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide
• F6548-1872
• 2-({3-benzyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide
• AKOS001879864
• 2-(3-benzyl-4-oxopyrido[2,3-d]pyrimidin-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide
• 902910-04-7

• Inchi： 1S/C23H20N4O3S/c1-30-18-10-5-9-17(13-18)25-20(28)15-31-23-26-21-19(11-6-12-24-21)22(29)27(23)14-16-7-3-2-4-8-16/h2-13H,14-15H2,1H3,(H,25,28)
• InChI Key： LRQJQBZYLVZVCU-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)OC)=O)C1=NC2C(=CC=CN=2)C(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 432.12561169g/mol
• Monoisotopic Mass: 432.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 2-({3-benzyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide

Introduction to 2-({3-benzyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide and Its Significance in Modern Chemical Biology

Compound with the CAS number 902910-04-7 represents a fascinating molecule in the realm of chemical biology, particularly within the domain of drug discovery and development. The compound, formally known as 2-({3-benzyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide, has garnered attention due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its synthetic pathways, and its emerging role in contemporary research.

The molecular framework of this compound is characterized by a pyrido[2,3-d]pyrimidine core, which is a heterocyclic system that has been extensively studied for its pharmacological properties. Pyrido[2,3-d]pyrimidines are known for their ability to modulate various biological targets, including enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases. The presence of a benzyl group at the 3-position and a sulfanyl group at the 4-position further enhances the compound's structural complexity and potential for interaction with biological macromolecules.

The synthesis of 2-({3-benzyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the pyrido[2,3-d]pyrimidine core through condensation reactions, followed by functionalization with the benzyl and sulfanyl groups. The final step involves the introduction of the acetamide moiety at the N-position, which is achieved through nucleophilic substitution reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases. The compound 902910-04-7 has emerged as a promising candidate due to its unique structural features and potential biological activities. Studies have indicated that this molecule exhibits inhibitory effects on certain kinases and enzymes that are overexpressed in cancer cells. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The pharmacological profile of 2-({3-benzyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide has been explored through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit the activity of specific enzymes associated with cancer progression. Additionally, preclinical studies have shown promising results in animal models, indicating its potential as an anti-cancer agent. These findings have generated significant interest among researchers and pharmaceutical companies looking for novel therapeutic options.

The role of computational chemistry and molecular modeling in understanding the interactions between this compound and biological targets cannot be overstated. Advanced computational techniques have been employed to predict binding affinities and identify potential binding sites on target proteins. These insights have guided experimental efforts and have helped optimize the compound's structure for improved efficacy and selectivity.

The development of new synthetic methodologies is crucial for the efficient production of complex molecules like 902910-04-7. Recent advancements in synthetic chemistry have enabled the streamlined synthesis of heterocyclic compounds, reducing both cost and environmental impact. These innovations are essential for translating laboratory discoveries into viable therapeutic agents that can reach patients in need.

The future prospects for this compound are promising, with ongoing research aimed at further elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of complex diseases continues to evolve, compounds like 2-({3-benzyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide are poised to play a significant role in shaping future treatments.

In conclusion, compound CAS no 902910-04-7 represents a significant advancement in chemical biology and drug discovery. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound is likely to contribute significantly to the development of novel therapeutic agents for complex diseases.